2-Amino-1-(pyridin-3-yl)ethanol

• IUPAC Name: 2-amino-1-pyridin-3-ylethanol
• InChI: InChI=1S/C7H10N2O/c8-4-7(10)6-2-1-3-9-5-6/h1-3,5,7,10H,4,8H2
• InChI Key: BTKNUYMZBBWHIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(CN)O
• Molecular Formula: C7H10N2O
• DSSTOX Substance ID: DTXSID40395361
• Molecular Weight: 138.17 g/mol
• CAS RN: 92990-44-8

Description

2-Amino-1-(pyridin-3-yl)ethanol is a compound of interest in the field of medicinal chemistry due to its potential as a building block for drug design. It is particularly relevant as a moiety in beta3-adrenergic receptor agonists, which are compounds that can stimulate beta3 receptors and are used in the treatment of conditions such as obesity and diabetes .

Synthesis Analysis

The synthesis of enantiomerically pure 2-Amino-1-(pyridin-3-yl)ethanol has been achieved through different methods. One approach involves a chemoenzymatic route where (R)-2-chloro-1-(pyridin-3-yl)ethanol is prepared by kinetic resolution using Candida antarctica lipase. This intermediate is then converted into the desired (R)-1-(pyridin-3-yl)-2-aminoethanol . Another method reported is an asymmetric synthesis that involves the reduction of 3-chloroacetyl pyridine with borane-dimethyl sulfide and an oxazaborolidine catalyst. The stereochemistry of the product is controlled by the reaction conditions, such as the addition rate of the substrate and the temperature .

Molecular Structure Analysis

Although the provided data does not directly describe the molecular structure of 2-Amino-1-(pyridin-3-yl)ethanol, it does mention a structurally related compound, 2-(pyrido[1,2-e]purin-4-yl)amino-ethanol, which intercalates into DNA. This suggests that the 2-Amino-1-(pyridin-3-yl)ethanol could also have interesting intercalative properties with biomolecules, which could be explored for drug design .

Chemical Reactions Analysis

The chemical reactivity of 2-Amino-1-(pyridin-3-yl)ethanol is not explicitly detailed in the provided papers. However, the synthesis methods imply that the compound can participate in reactions typical of alcohols and amines, such as esterification, amidation, and reactions with electrophiles .

Physical and Chemical Properties Analysis

The physical and chemical properties of 2-Amino-1-(pyridin-3-yl)ethanol are not directly reported in the provided papers. However, based on its functional groups, one can infer that it is likely to be a polar compound with the potential for hydrogen bonding, which could affect its solubility and interaction with biological targets .

Scientific Research Applications

• Anti-tubercular Agents

  • Field: Medicinal Chemistry
  • Application: A series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra.
  • Method: The compounds were synthesized and their anti-tubercular activity was evaluated.
  • Results: Among the tested compounds, five compounds from Series-I and one compound from Series-II exhibited significant activity against Mycobacterium tuberculosis H37Ra with 50% inhibitory concentrations (IC 50) ranging from 1.35 to 2.18 μM.

• Pharmacokinetic Profiles and Biological Activity

  • Field: Pharmacology
  • Application: Novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives were synthesized and their pharmacokinetic profiles and biological activity were evaluated.
  • Method: The derivatives were synthesized using two methods, namely, using trimethylamine as a classical method and using magnesium oxide nanoparticles.
  • Results: The compounds possess more cytotoxic activity than the reference drug (i.e., imatinib). Furthermore, compound IIB gives ten-fold lower IC 50 values (0.229 μM) than imatinib (2.479 μM) when tested against (A549) lung cancer cell lines employing MTT assay.

• Preparation of Mononuclear Nickel (II) Acetate

  • Field: Inorganic Chemistry
  • Application: 2-Pyridineethanol is used to prepare mononuclear nickel (II) acetate.
  • Method: The specific method of preparation is not mentioned in the source.
  • Results: The outcome of the preparation is mononuclear nickel (II) acetate.

• Antifungal Agents

  • Field: Medicinal Chemistry
  • Application: A series of novel O-alkyl/benzyl-1-(adamantane-1-yl)-2-(pyridin-3-yl)ethan-1-one oximes were synthesized and evaluated for their antifungal activity.
  • Method: The compounds were synthesized from 3-methylpyridine, (adamantane-1-yl)acetic acid ethyl ester, and alkoxylamine or benzyloxyamine hydrochloride.
  • Results: Some of the compounds exhibited good antifungal activity.

• Preparation of 2-Amino-1-pyridin-3-yl-ethanol Oxalate

  • Field: Organic Chemistry
  • Application: 2-Amino-1-pyridin-3-yl-ethanol oxalate is a chemical compound available from Sigma-Aldrich.
  • Method: The specific method of preparation is not mentioned in the source.
  • Results: The outcome of the preparation is 2-Amino-1-pyridin-3-yl-ethanol oxalate.

• Preparation of 2-amino-1-(pyridin-3-yl)ethanol Hydrochloride

  • Field: Organic Chemistry
  • Application: 2-amino-1-(pyridin-3-yl)ethanol hydrochloride is a chemical compound available from Sigma-Aldrich.
  • Method: The specific method of preparation is not mentioned in the source.
  • Results: The outcome of the preparation is 2-amino-1-(pyridin-3-yl)ethanol hydrochloride.

Safety And Hazards

Users should avoid breathing mist, gas, or vapors of “2-Amino-1-(pyridin-3-yl)ethanol”. Contact with skin and eyes should be avoided. Personal protective equipment should be used, and adequate ventilation should be ensured.

Synthesis routes and methods I

Procedure details

To a solution of crude 2-(2-oxo-2-pyridin-3-ylethyl)isoindole-1,3-dione (Preparation 97, 5.0 g, ˜19.0 mmol) in aqueous isopropanol (210 ml, water/IPA:1/6) was added sodium borohydride (10.2 g, 270 mmol) in 2 portions. The mixture was stirred at rt for 12 h before being carefully acidified (pH 2) with dilute hydrochloric acid (1M). After removal of the solvent the residue was taken up in destillated water (100 mL) and passed down a column filled with ion-exchange resin (Amberlite IR 120, H+-form, 300 g, eluent: 500 mL water then 1L of 2 M aqueous ammonia solution). Concentration of the alkaline fractions gave the title compound as a yellow oil. δH (d6 DMSO): 2.74, 2.85 (2H, 2m), 4.66 (11H, m), 5.15 (3H, br s), 7.36 (1H, dd), 7.75 (1H, m), 8.46 (1H, m), 8.56 (1H, m); m/z (ES+)=139.11 [M+H]+; RT=0.21 min.

Synthesis routes and methods II

Procedure details

Citations

A chemoenzymatic scalable route to optically active (R)-1-(pyridin-3-yl)-2-aminoethanol, valuable moiety of β3-adrenergic receptor agonists

MG Perrone, E Santandrea, E Giorgio, L Bleve… - Bioorganic & medicinal …, 2006 - Elsevier

Enantiomerically pure (R)-2-chloro-1-(pyridin-3-yl)ethanol has been prepared by kinetic resolution performed in the presence of Candida antarctica SP435-L lipase immobilized on a …

Number of citations: 10 www.sciencedirect.com

Model studies for fast reactions for PET imaging applications

J Wolfe - 2011 - ueaeprints.uea.ac.uk

Positron emission tomography (PET) imaging is a quickly developing area of research that allows non-invasive visualisation of molecular processes in vivo. 1 PET imaging offers a three …

Number of citations: 2 ueaeprints.uea.ac.uk

Potent inhibition of acid ceramidase by novel B-13 analogues

D Proksch, JJ Klein, C Arenz - Journal of Lipids, 2011 - hindawi.com

The lipid-signalling molecule ceramide is known to induce apoptosis in a variety of cell types. Inhibition of the lysosomal acid ceramidase can increase cellular ceramide levels and thus …

Number of citations: 38 www.hindawi.com